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Compound of Interest

Compound Name: Hexafluoroacetone

Cat. No.: B1148349

This technical support guide provides essential information for researchers, scientists, and drug
development professionals on the stability and storage of anhydrous hexafluoroacetone.
Please review this information carefully to ensure safe handling and maintain the integrity of
the compound throughout your experiments.

Frequently Asked Questions (FAQSs)

Q1: What is the shelf life of anhydrous hexafluoroacetone?

While anhydrous hexafluoroacetone is stable under recommended storage conditions, its high
reactivity makes its effective shelf life dependent on proper handling and storage.[1][2] When
stored in a cool, dry, and well-ventilated area, in a tightly sealed container and protected from
moisture and sunlight, it can be expected to maintain its purity.[1] Regular verification of purity
iIs recommended for long-term storage.

Q2: What are the signs of hexafluoroacetone decomposition?

Decomposition can be indicated by a change in the physical properties of the gas or the
presence of an acrid odor, which suggests the formation of acidic impurities.[3] Visible
corrosion of the container or pressure build-up not attributable to temperature changes can
also be signs of decomposition.

Q3: Can I store anhydrous hexafluoroacetone in a standard laboratory refrigerator or freezer?
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Storage in a cool environment is recommended.[1] However, it is crucial to use equipment
specifically designed for the storage of hazardous and reactive gases. Standard refrigerators
and freezers may have ignition sources that could be hazardous. Ensure the storage area is
well-ventilated and complies with all safety regulations for storing toxic and reactive gases.[3]

Q4: What materials are incompatible with anhydrous hexafluoroacetone?

Anhydrous hexafluoroacetone is incompatible with water, acids, and strong oxidizing agents.
[1][4] It reacts vigorously with water and moisture to form a highly acidic hydrate.[3][5][6][7] In
the presence of moisture, it can also attack glass and most metals.[5]

Q5: How does exposure to air affect the stability of anhydrous hexafluoroacetone?

Exposure to air, which contains moisture, will lead to the formation of hexafluoroacetone
hydrate.[3][6][8] This hydrate is a different chemical entity and will affect the outcome of
reactions where the anhydrous form is required. It is crucial to handle anhydrous
hexafluoroacetone under an inert, dry atmosphere.

Troubleshooting Guide
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Problem

Possible Cause(s)

Recommended Action(s)

Inconsistent experimental

results

Contamination of
hexafluoroacetone with water

(formation of hydrate).

- Handle the compound under
a dry, inert atmosphere (e.g., in
a glovebox).- Use dry solvents
and glassware.- Verify the
purity of the hexafluoroacetone

before use.

Pressure increase in the
cylinder at constant

temperature

Decomposition of the gas.

- Immediately move the
cylinder to a well-ventilated
and isolated area.- Do not
attempt to vent the cylinder.-
Contact your institution's
environmental health and
safety office and the supplier

for guidance on disposal.

Visible corrosion on the

cylinder or valve

Reaction with moisture leading
to the formation of corrosive

byproducts.

- Do not use the cylinder.-
Isolate the cylinder in a safe,
well-ventilated area.- Contact
the supplier and your safety
officer for instructions on how

to proceed.

Acrid or sharp odor upon use

Presence of acidic

decomposition products.[3]

- Evacuate the area
immediately.- Ensure proper
ventilation.- Use appropriate
personal protective equipment
(PPE), including respiratory
protection, before re-entering
the area.- Investigate the
source of the leak or

contamination.

Quantitative Data Summary
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Property Value

Boiling Point -26 °C[3]

Melting Point -129 °C[3]

Vapor Pressure 4525 mmHg at 21.1 °C[3]
Vapor Density 1.65 (vs air)[3]
Decomposition Temperature 550 °C[3][5]

Experimental Protocols

Protocol 1: Handling and Dispensing Anhydrous Hexafluoroacetone

Objective: To safely transfer anhydrous hexafluoroacetone from a lecture bottle or cylinder to

a reaction vessel while maintaining its anhydrous state.

Materials:

Cylinder of anhydrous hexafluoroacetone with a compatible regulator.

Dry reaction vessel.

Inert gas source (e.g., Nitrogen or Argon).

Schlenk line or glovebox.

Cold bath (e.g., dry ice/acetone).

Procedure:

o Ensure all glassware is thoroughly dried in an oven and cooled under an inert atmosphere.
o Set up the reaction vessel on a Schlenk line or inside a glovebox.

o Connect the hexafluoroacetone cylinder to the reaction vessel using appropriate tubing that

is resistant to the chemical.
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¢ Cool the reaction vessel in a cold bath to condense the gaseous hexafluoroacetone.

¢ Slowly open the cylinder valve and the regulator to dispense the desired amount of
hexafluoroacetone. Monitor the process carefully.

¢ Once the desired amount is transferred, close the cylinder valve.
o Purge the transfer lines with inert gas before disconnecting.

« Store the cylinder in a designated safe storage area.

Visualizations
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Caption: Decomposition pathways of anhydrous hexafluoroacetone.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1148349?utm_src=pdf-body
https://www.benchchem.com/product/b1148349?utm_src=pdf-body
https://www.benchchem.com/product/b1148349?utm_src=pdf-body-img
https://www.benchchem.com/product/b1148349?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1148349?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Receiving Cylinder

Inspect Cylinder for Damage

OK Damaged
Store in Cool, Dry, Well-Ventilated Area Reject Shipment

!A djust Conditions

Monitor Storage Conditions

onditions OK

Use in Experiment

Empty Cylinder Disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Support Center: Anhydrous
Hexafluoroacetone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1148349+#stability-and-storage-of-anhydrous-
hexafluoroacetone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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